Cas no 141754-56-5 (D-glycero-L-gulo-Dodeconic acid, 7,11-anhydro-2,3,4,6,8-pentadeoxy-12-C-[[(2S)-2-hydroxy-2-[(2R,5R,6R)-tetrahydro-2-methoxy-5,6-dimethyl-4-methylene-2H-pyran-2-yl]acetyl]amino]-8,8-dimethyl-9-O-methyl-10,12-O-(methylene)-, methyl ester, (12S)-)

• Product Name: D-glycero-L-gulo-Dodeconic acid, 7,11-anhydro-2,3,4,6,8-pentadeoxy-12-C-[[(2S)-2-hydroxy-2-[(2R,5R,6R)-tetrahydro-2-methoxy-5,6-dimethyl-4-methylene-2H-pyran-2-yl]acetyl]amino]-8,8-dimethyl-9-O-methyl-10,12-O-(methylene)-, methyl ester, (12S)-
• CAS No: 141754-56-5
• MF: C₂₈H₄₇NO₁₁
• MW: 573.672889947891
• CID: 189532
• PubChem ID: 10257500
• Update Time: 2024-03-01

D-glycero-L-gulo-Dodeconic acid, 7,11-anhydro-2,3,4,6,8-pentadeoxy-12-C-[[(2S)-2-hydroxy-2-[(2R,5R,6R)-tetrahydro-2-methoxy-5,6-dimethyl-4-methylene-2H-pyran-2-yl]acetyl]amino]-8,8-dimethyl-9-O-methyl-10,12-O-(methylene)-, methyl ester, (12S)- Chemical and Physical Properties

Names and Identifiers

• D-glycero-L-gulo-Dodeconicacid,7,11-anhydro-2,3,4,6,8-pentadeoxy-12-C-[[(2S)-hydroxy[(2R,5R,6R)-tetrahydro-2-methoxy-5,6-dimethyl-4-methylene-2H-pyran-2-yl]acetyl]amino]-8,8-dimethyl-9-O-methyl-10,12-O-methylene-,methyl ester, (12S)- (9CI)
• D-glycero-L-gulo-Dodeconicacid,7,11-anhydro-2,3,4,6,8-pentadeoxy-12-C-[[(2S)-hydroxy[(2R,5R,6R)-tetrahydro-2-methoxy-5,6-dimethyl-4-methylene-2H-pyran-2-yl]acetyl]amino]-8,8-dimethyl-9-O-methyl-10,12-
• D-glycero-L-gulo-Dodeconicacid,7,11-anhydro-2,3,4,6,8-pentadeoxy-12-C-[[hydroxy(tetrahydro-2-methoxy-5,6-dimethyl-4-methylene-2H-pyran-2-yl)acetyl]amino]-8,8-dimethyl-9-O-methyl-10,12-O-methylene-,methyl ester, [2R-[2a,2[S*(S*)],5b,6b]]-
• Pyrano[3,2-d]-1,3-dioxin,D-glycero-L-gulo-dodeconic acid deriv.
• Theopederin B
• D-glycero-L-gulo-Dodeconic acid, 7,11-anhydro-2,3,4,6,8-pentadeoxy-12-C-[[(2S)-2-hydroxy-2-[(2R,5R,6R)-tetrahydro-2-methoxy-5,6-dimethyl-4-methylene-2H-pyran-2-yl]acetyl]amino]-8,8-dimethyl-9-O-methyl-10,12-O-(methylene)-, methyl ester, (12S)-
• SCHEMBL9165122
• 141754-56-5
• (R)-Methyl 5-hydroxy-6-((4S,4aS,6R,8S,8aR)-4-((S)-2-hydroxy-2-((2R,5R,6R)-2-methoxy-5,6-dimethyl-4-methylenetetrahydro-2H-pyran-2-yl)acetamido)-8-methoxy-7,7-dimethylhexahydropyrano[3,2-d][1,3]dioxin-6-yl)hexanoate

• Inchi： 1S/C28H47NO11/c1-15-13-28(36-8,40-17(3)16(15)2)23(32)25(33)29-26-22-21(37-14-38-26)24(35-7)27(4,5)19(39-22)12-18(30)10-9-11-20(31)34-6/h16-19,21-24,26,30,32H,1,9-14H2,2-8H3,(H,29,33)
• InChI Key： HNGPDWRIFRLACY-UHFFFAOYSA-N
• SMILES： COC1C(C)(C)C(CC(CCCC(OC)=O)O)OC2C1OCOC2NC(C(C1(OC(C)C(C)C(=C)C1)OC)O)=O

Computed Properties

• Exact Mass: 573.31491132g/mol
• Monoisotopic Mass: 573.31491132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins